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Introduction
The Interferon-gamma (IFN-γ) ELISpot assay is a highly sensitive method for quantifying the

frequency of antigen-specific, IFN-γ-secreting T cells at the single-cell level.[1][2] This

technique is a cornerstone of immune monitoring in various fields, including vaccine

development, infectious disease research, oncology, and transplantation.[1] The CEF6 peptide

pool serves as a well-established positive control for these assays. It is a lyophilized mixture of

32 peptides derived from human Cytomegalovirus (CMV), Epstein-Barr virus (EBV), and

Influenza virus.[3] These peptides are renowned for their ability to elicit robust IFN-γ recall

responses from CD8+ T cells in a majority of individuals, making CEF6 an ideal tool for

assessing immune functionality and for the validation of assay performance.[4]

Principle of the Assay
The IFN-γ ELISpot assay is a sandwich enzyme-linked immunosorbent assay (ELISA) adapted

for the detection of secreted proteins from individual cells. The process begins with the coating

of a 96-well plate with a capture antibody specific for IFN-γ. Peripheral Blood Mononuclear

Cells (PBMCs) are then plated in the presence of the CEF6 peptide pool. T cells within the
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PBMC population that recognize the CEF6 peptides will become activated and secrete IFN-γ.

The secreted cytokine is captured by the antibody on the plate membrane in the immediate

vicinity of the secreting cell. After an incubation period, the cells are washed away, and a

biotinylated detection antibody specific for a different epitope on the IFN-γ molecule is added.

This is followed by the addition of a streptavidin-enzyme conjugate (such as streptavidin-

horseradish peroxidase). Finally, a substrate is added that is converted by the enzyme into an

insoluble, colored precipitate at the site of cytokine secretion. Each resulting spot corresponds

to a single IFN-γ-secreting cell, and these spots can be enumerated to determine the frequency

of antigen-specific T cells.

Data Presentation
The results of an IFN-γ ELISpot assay using the CEF6 peptide pool are typically expressed as

Spot Forming Units (SFU) per million PBMCs. The response to the CEF6 peptide pool can vary

between individuals, but it is expected to be significantly higher than the negative control

(media alone). Below is a table summarizing representative data from healthy donors

stimulated with a CEF peptide pool.

Donor ID Stimulation SFU per 10^6 PBMCs

1 Media Only 5

1 CEF6 Peptide Pool 250

2 Media Only 2

2 CEF6 Peptide Pool 410

3 Media Only 8

3 CEF6 Peptide Pool 180

4 Media Only 4

4 CEF6 Peptide Pool 320

Note: The data presented are for illustrative purposes. Actual SFU counts can vary based on

the donor's immune history, cell viability, and specific assay conditions.
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Experimental Protocols
Materials Required

CEF6 Peptide Pool

Human IFN-γ ELISpot kit (containing capture antibody, detection antibody, and streptavidin-

enzyme conjugate)

PVDF-membrane 96-well plates

Substrate for the enzyme (e.g., BCIP/NBT for alkaline phosphatase)

Peripheral Blood Mononuclear Cells (PBMCs)

Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum, L-glutamine,

penicillin, and streptomycin)

Phosphate Buffered Saline (PBS)

Wash Buffer (PBS with 0.05% Tween 20)

35% Ethanol in sterile water

CO2 incubator (37°C, 5% CO2)

ELISpot plate reader

Detailed Methodology
Day 1: Plate Coating

Pre-wet the PVDF membrane of the 96-well ELISpot plate by adding 15 µL of 35% ethanol to

each well for 1 minute.

Wash the plate three times with 200 µL/well of sterile PBS.

Dilute the anti-IFN-γ capture antibody to the recommended concentration in sterile PBS.
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Add 100 µL of the diluted capture antibody to each well.

Seal the plate and incubate overnight at 4°C.

Day 2: Cell Stimulation

Aspirate the capture antibody solution from the plate.

Wash the plate three times with 200 µL/well of sterile PBS.

Block the membrane by adding 200 µL/well of complete RPMI-1640 medium to each well.

Incubate the plate for at least 2 hours at 37°C.

Thaw and count the PBMCs. Resuspend the cells in complete RPMI-1640 medium to a final

concentration of 2-3 x 10^6 cells/mL.

Reconstitute the CEF6 peptide pool according to the manufacturer's instructions. A typical

final concentration in the well is 1-2 µg/mL for each peptide.

Aspirate the blocking medium from the plate.

Set up the following conditions in triplicate wells:

Negative Control: 100 µL of cell suspension + 100 µL of complete RPMI-1640 medium.

Positive Control (CEF6): 100 µL of cell suspension + 100 µL of CEF6 peptide pool diluted

in complete RPMI-1640 medium.

Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

Day 3: Spot Development

Aspirate the cells from the plate.

Wash the plate six times with 200 µL/well of Wash Buffer.

Dilute the biotinylated anti-IFN-γ detection antibody to the recommended concentration in

PBS with 0.5% BSA.
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Add 100 µL of the diluted detection antibody to each well.

Incubate the plate for 2 hours at room temperature.

Wash the plate six times with 200 µL/well of Wash Buffer.

Dilute the streptavidin-enzyme conjugate to the recommended concentration in PBS.

Add 100 µL of the diluted conjugate to each well.

Incubate the plate for 1 hour at room temperature.

Wash the plate three times with Wash Buffer, followed by three washes with PBS.

Prepare the substrate solution according to the manufacturer's instructions.

Add 100 µL of the substrate solution to each well.

Monitor spot development (typically 5-15 minutes). Stop the reaction by washing the plate

with distilled water.

Allow the plate to dry completely.

Count the spots using an automated ELISpot reader.

Visualizations
Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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